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Compound of Interest

Compound Name: Apelin-36

Cat. No.: B1139625 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed guide for the detection and quantification of Apelin-
36 expression using Western blot analysis. This document includes comprehensive

experimental protocols, data presentation guidelines, and visual representations of the

signaling pathway and experimental workflow.

Introduction to Apelin-36
Apelin is a family of endogenous peptide ligands that, along with its receptor APJ, forms a

critical signaling system involved in a wide range of physiological processes.[1] The human

apelin gene encodes a 77-amino acid preproprotein, which is processed into several active

forms, including Apelin-36, Apelin-17, and Apelin-13.[1][2] Apelin-36 is a 36-amino acid

peptide that acts as an agonist for the APJ receptor, a G protein-coupled receptor (GPCR). The

Apelin/APJ system is implicated in cardiovascular function, fluid homeostasis, angiogenesis,

and metabolic regulation, making it a significant target for drug development.

Western blotting is a widely used technique to detect and quantify the expression levels of

specific proteins, such as Apelin-36, in various biological samples. This method allows

researchers to investigate the modulation of Apelin-36 expression in different physiological and

pathological conditions.
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Apelin-36 binding to its receptor, APJ, initiates a cascade of intracellular signaling events. The

primary signaling pathways activated by the Apelin/APJ system include the Gαi and Gαq

pathways. Activation of these G proteins leads to the modulation of downstream effectors such

as phosphatidylinositol 3-kinase (PI3K), protein kinase B (Akt), and extracellular signal-

regulated kinases (ERK1/2). These pathways are crucial for mediating the diverse biological

functions of Apelin-36.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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